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Compound of Interest

Compound Name: N,O-Didesmethylvenlafaxine

Cat. No.: B015946

N,O-Didesmethylvenlafaxine: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,O-
Didesmethylvenlafaxine, a key metabolite of the widely prescribed antidepressant,
venlafaxine. This document will detail its chemical identifiers, metabolic pathway, and relevant
experimental methodologies.

Core Chemical Data

N,O-Didesmethylvenlafaxine is a secondary amino compound that plays a role as a
metabolite of the drug venlafaxine.[1] A structured summary of its key chemical identifiers is
presented below for clear reference and comparison.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b015946?utm_src=pdf-interest
https://www.benchchem.com/product/b015946?utm_src=pdf-body
https://www.benchchem.com/product/b015946?utm_src=pdf-body
https://www.benchchem.com/product/b015946?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Didesmethylvenlafaxine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identifier Value Source

CAS Number 135308-74-6 [1]12]

4-[1-(1-hydroxycyclohexyl)-2-
IUPAC Name A y- ey ¥ [1]
(methylamino)ethyl]phenol

Chemical Formula C15H23N0O2 [11[2]
Molecular Weight 249.35 g/mol [1][2]
PubChem CID 3451347 [1]

CNC--INVALID-LINK--
C2(CCCCC2)0

SMILES

InChl=1S/C15H23N0O2/c1-16-
11-14(12-5-7-13(17)8-6-

InChl [1]
12)15(18)9-3-2-4-10-15/h5-

8,14,16-18H,2-4,9-11H2,1H3

Metabolic Pathway of Venlafaxine

N,O-Didesmethylvenlafaxine is a minor metabolite in the metabolic cascade of venlafaxine.
The parent drug undergoes extensive metabolism in the liver, primarily mediated by
cytochrome P450 enzymes. The major metabolic route is O-demethylation to form O-
desmethylvenlafaxine (ODV), a pharmacologically active metabolite. A secondary pathway
involves N-demethylation to N-desmethylvenlafaxine (NDV). N,O-Didesmethylvenlafaxine is
subsequently formed through the further metabolism of both ODV and NDV.
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Venlafaxine Metabolic Pathway
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Experimental Protocols
Synthesis of N,O-Didesmethylvenlafaxine

A specific, detailed experimental protocol for the direct synthesis of N,O-
Didesmethylvenlafaxine is not readily available in the public domain literature. However,
based on the known synthesis of venlafaxine and its other metabolites, a plausible synthetic
route can be proposed. This would likely involve a multi-step process starting from a protected
precursor of O-desmethylvenlafaxine, followed by a selective N-demethylation step. It is crucial
to note that this proposed pathway would require significant experimental optimization and
verification.

Proposed Synthetic Strategy (Hypothetical):

» Protection of the phenolic hydroxyl group of a suitable starting material like 4-
hydroxyphenylacetonitrile.

Condensation with cyclohexanone to introduce the cyclohexanol moiety.

Reduction of the nitrile group to a primary amine.

Selective N-methylation to introduce a single methyl group on the amine.

Deprotection of the phenolic hydroxyl group to yield N,O-Didesmethylvenlafaxine.

Analytical Methodologies

The quantification of N,O-Didesmethylvenlafaxine, typically in biological matrices such as
plasma or urine, is essential for pharmacokinetic and metabolic studies. High-performance
liquid chromatography (HPLC) coupled with mass spectrometry (MS) is the most common and
sensitive method for its detection and quantification.

General HPLC-MS/MS Method Outline:

o Sample Preparation: Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) is
commonly used to isolate the analyte from the biological matrix and remove interfering
substances.
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o Chromatographic Separation: A C18 reverse-phase HPLC column is typically employed to
separate N,O-Didesmethylvenlafaxine from venlafaxine and its other metabolites. The
mobile phase usually consists of a mixture of an aqueous buffer (e.g., ammonium formate or
formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) in a gradient
elution mode.

e Mass Spectrometric Detection: A tandem mass spectrometer (MS/MS) operating in multiple
reaction monitoring (MRM) mode provides high selectivity and sensitivity. Specific precursor-
to-product ion transitions are monitored for N,O-Didesmethylvenlafaxine and an internal
standard.

Biological Activity

N,O-Didesmethylvenlafaxine is generally considered to be a minor and less
pharmacologically active metabolite of venlafaxine compared to the parent drug and its major
active metabolite, O-desmethylvenlafaxine. Its primary relevance in research and drug
development is as a biomarker of venlafaxine metabolism and for completing the metabolic
profile of the drug.

Conclusion

This technical guide provides essential information on N,O-Didesmethylvenlafaxine for
researchers and professionals in the field of drug development. The provided chemical
identifiers, metabolic pathway, and outlines of experimental methodologies serve as a
foundational resource for further investigation and understanding of this venlafaxine metabolite.
The development of a specific and efficient synthetic protocol for N,O-
Didesmethylvenlafaxine remains an area for potential future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N,N-Didesmethylvenlafaxine | CL5H23NO2 | CID 9795857 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [N,O-Didesmethylvenlafaxine CAS Number and
chemical identifiers.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015946#n-o-didesmethylvenlafaxine-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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